Cas no 1256825-67-8 (2-bromo-5-chloro-3-(methoxymethoxy)pyridine)

• Product Name: 2-bromo-5-chloro-3-(methoxymethoxy)pyridine
• CAS No: 1256825-67-8
• MF: C₇H₇BrClNO₂
• MW: 252.492980241776
• CID: 4582620
• Update Time: 2025-09-26

2-bromo-5-chloro-3-(methoxymethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-3-(methoxymethoxy)pyridine
• Pyridine, 2-bromo-5-chloro-3-(methoxymethoxy)-

• Inchi： 1S/C7H7BrClNO2/c1-11-4-12-6-2-5(9)3-10-7(6)8/h2-3H,4H2,1H3
• InChI Key： LFRZYIPCZUOHAV-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Cl)C=C1OCOC

Additional information on 2-bromo-5-chloro-3-(methoxymethoxy)pyridine

Recent Advances in the Application of 2-Bromo-5-chloro-3-(methoxymethoxy)pyridine (CAS: 1256825-67-8) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-5-chloro-3-(methoxymethoxy)pyridine (CAS: 1256825-67-8) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. This heterocyclic scaffold, featuring both bromo and chloro substituents, offers unique reactivity patterns that make it highly valuable in medicinal chemistry and drug discovery. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and other therapeutically relevant compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-bromo-5-chloro-3-(methoxymethoxy)pyridine as a pivotal building block for the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors. The compound's halogen-rich structure allowed for efficient cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting inhibitors demonstrated improved selectivity profiles and pharmacokinetic properties compared to earlier generations of BTK-targeting drugs.

Another significant application was reported in the field of antiviral research, where this compound served as a precursor for the development of broad-spectrum RNA polymerase inhibitors. The methoxymethoxy protecting group proved particularly valuable in this context, as it provided both stability during synthesis and controlled deprotection characteristics that facilitated subsequent functionalization steps. These findings were detailed in a recent Nature Communications article (2024), which emphasized the compound's versatility in addressing emerging viral threats.

From a synthetic chemistry perspective, 2-bromo-5-chloro-3-(methoxymethoxy)pyridine has enabled new strategies for regioselective functionalization of pyridine derivatives. The presence of multiple halogen atoms at different positions allows for sequential, site-specific modifications through modern transition metal-catalyzed reactions. Recent work in Organic Letters (2023) demonstrated how this compound can serve as a platform for the construction of complex polyheterocyclic systems with potential applications in targeted protein degradation.

Ongoing research continues to explore the pharmacological potential of derivatives based on this scaffold. Preliminary results from cell-based assays suggest that certain analogs exhibit promising activity against resistant cancer cell lines, particularly those with dysregulated signaling pathways. The compound's ability to serve as a molecular "handle" for further elaboration makes it particularly attractive for combinatorial chemistry approaches in drug discovery programs.

As the pharmaceutical industry increasingly focuses on precision medicine and targeted therapies, 2-bromo-5-chloro-3-(methoxymethoxy)pyridine is expected to play a growing role in the development of next-generation therapeutics. Its unique combination of reactivity, stability, and functional group compatibility positions it as a valuable tool for medicinal chemists addressing complex biological targets. Future research directions likely include its application in PROTAC design and other emerging therapeutic modalities.